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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzamide
CAS No.: 1117843-17-0
Cat. No.: B3033661

Get Quote

Executive Summary: The "Immediate Action" Card

Compound Identity: 4-Chloro-2-methylbenzamide (Solid) Primary Hazard Class: Irritant
(Skin/Eye/Respiratory), Potentially Harmful if Swallowed.[1][2] Critical Control Point:Dust
Management. The primary risk vector is inhalation of fine particulate matter during weighing

\

and potential transdermal absorption if solubilized in organic carriers.
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BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Standard Requirement Critical Note

) o ) ) Inspect for pinholes; change
Gloves (Solid) Nitrile (Min 0.11 mm / 4 mil) ) ) ]
immediately if wet.[1]

If dissolved in
_ DCM/Chloroform, standard
Gloves (Solution) Solvent Dependent L o
nitrile is insufficient. Use PVA

or Silver Shield®.

Safety glasses are inadequate
Eye Protection Chemical Splash Goggles for fine powders that can drift
behind lenses.

Use N95/P100 only if
Respiratory Fume Hood (Primary) engineering controls (hood)
are unavailable.

DO NOT mix with non-
Waste Stream Halogenated Organic halogenated solvents or
aqueous acid/base streams.[3]

Risk Assessment & Hazard Profiling

Scientific Rationale: Effective PPE selection is not about compliance; it is about understanding
the physicochemical interaction between the compound and the barrier material.

Physicochemical Hazards
o State: Solid (Powder/Crystals).

 Lipophilicity: The chlorine substituent at the para position increases lipophilicity compared to
the parent benzamide. This enhances the compound's ability to penetrate the stratum
corneum (outer skin layer) if dissolved in a carrier solvent like DMSO or Methanol.

o Reactivity: Generally stable, but amides can hydrolyze in the presence of strong
acids/bases. The chlorine atom renders the waste strictly "Halogenated," requiring high-
temperature incineration disposal protocols.[1]
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GHS Classification (Typical for Class)

e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2][4]
e H335: May cause respiratory irritation.[2]

o H302: Harmful if swallowed (Treat as toxic until specific LD50 is verified).

The PPE Matrix: Barrier Selection Logic
A. Hand Protection (The "Solvent Effect")

The most common error in handling benzamides is assuming one glove type fits all stages of
the experiment.

o Stage 1: Dry Solid Handling
o Material: Nitrile Rubber.
o Thickness: Minimum 4 mil (0.11 mm).
o Protocol: Double gloving is recommended.[5]
» Inner Glove: Bright color (e.g., orange/blue).
= Quter Glove: Contrasting color (e.g., white/purple).[6]
» Why? This provides immediate visual confirmation of a breach.

e Stage 2: Solubilized Handling (The Danger Zone)

o

Once dissolved, the solvent dictates the PPE, not the solute. 4-Chloro-2-
methylbenzamide is often dissolved in DMSO, Methanol, or Dichloromethane (DCM).[1]

o

If in DMSO/Methanol: Nitrile is generally acceptable (breakthrough >480 min).

o

If in DCM/Chloroform: Nitrile degrades in <5 minutes. You MUST use Polyvinyl Alcohol
(PVA) or Laminate (Silver Shield/4H) gloves.
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B. Respiratory & Eye Protection

e Engineering Control: All weighing should occur inside a chemical fume hood or a powder
containment balance enclosure.

o Eye Protection:Indirect Vent Splash Goggles.[1]

o Mechanism:[1][2][6][7][8] Fine powders are driven by static electricity. They can bypass the
side-shields of standard safety glasses.[1] Goggles form a seal that prevents dust entry.

Operational Protocol: Step-by-Step
Phase 1: Weighing & Transfer

o Static Control: Benzamides are prone to static charge. Use an ionizing bar or anti-static gun
on the spatula and weigh boat before transfer to prevent "flying powder."

o Sash Height: Lower the fume hood sash to the marked "Safe Operating Level" (usually 18
inches) to ensure face velocity is sufficient (100 fpm) to capture dust.

o Transfer: Use a disposable funnel for transferring solid into flasks. Do not pour from a wide-
mouth jar directly into a narrow-neck flask.

Phase 2: Solubilization

o Solvent Addition: Add solvent to the solid, not solid to the solvent. This prevents the
displacement of liquid (splash back) caused by the rapid addition of powder.

e Venting: If using a sealed vial, vent the container with a needle (if appropriate for the scale)
or open slowly after agitation to release pressure built up by exothermic solvation heat.

Phase 3: Decontamination

» Wet Wipe Method: Do not sweep dry powder. Wet a paper towel with a compatible solvent
(e.g., ethanol or water) and wipe the balance area.

» Glove Removal: Use the "Beak Method" (pulling one glove off by the cuff, balling it into the
other hand, and peeling the second glove over the first) to contain any residue inside the
glove.
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Disposal & Waste Management

Strict Segregation Rule: The presence of the Chlorine atom (Cl) mandates this waste goes to

the Halogenated stream.

Waste Category Contents Disposal Method

Double-bag in clear

] Contaminated gloves, weigh polyethylene; Label
Solid Waste ]
boats, paper towels.[1] "Hazardous Solid Waste -
Halogenated."[1]
) ] Halogenated Organic Waste
o Mother liquors, reaction o
Liquid Waste Carboy. Do not mix with

mixtures. .
aqueous acids.[3]

Puncture-proof sharps
Needles used for ) o )
Sharps ] container (incineration track).
venting/transfer. 1

Visualizing the Safety Workflow

The following diagram illustrates the decision logic for PPE selection based on the physical
state of the compound.
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START: Handling 4-Chloro-2-methylbenzamide

Determine Physical State

Solid / Powder Solution / Liquid

Engineering Control:
Fume Hood / Balance Enclosure

Identify Carrier Solvent

PPE Requirement:
Nitrile Gloves (Double) + Goggles

Polar (DMSO, MeOH, Water) Halogenated (DCM, Chloroform)

Risk: Static Dust . o PPE: Laminate / PVA Gloves
Action: Use lonizer / Wet Wipe HASSEC LTS (Nitrile Permeates in <5 min)

Disposal: Halogenated Waste Stream
(High Temp Incineration)

Click to download full resolution via product page

Figure 1. PPE Decision Tree.[1] Note the critical divergence in glove selection based on the
carrier solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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